6-Chloro-2-(4-methyl-3-oxo-1-piperazinyl)-pyrazine

• Molecular Formula: C9H11ClN4O
• Molecular Weight: 226.66 g/mol
• IUPAC Name: 4-(6-chloropyrazin-2-yl)-1-methylpiperazin-2-one
• InChI: InChI=1S/C9H11ClN4O/c1-13-2-3-14(6-9(13)15)8-5-11-4-7(10)12-8/h4-5H,2-3,6H2,1H3
• InChI Key: FYPLWLCFBWHVQX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1=O)C2=CN=CC(=N2)Cl

Description

6-Chloro-2-(4-methyl-3-oxo-1-piperazinyl)-pyrazine is a useful research compound. Its molecular formula is C9H11ClN4O and its molecular weight is 226.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of Example 1 (2.13 g, 0.01 mole) and sodium hydride-oil suspension (50%, 0.50 g, 0.01 mole) are combined in 10 ml N,N-dimethylformamide and the stirred mixture treated with 0.65 ml (0.01 mole) of methyl iodide in 5 ml toluene. The mixture is stirred 1 hour at room temperature, diluted with water and extracted with toluene. The toluene extracts are washed with water, dried over sodium sulfate, filtered and concentrated in vacuo to give the crude product which is chromatographed on neutral (activity III) alumina. Elution with chloroform gives fractions containing 1.4 of a white solid which is recrystallized from n-butylchloride-cyclohexane to give white crystals of the title compound, mp 122°-123° C.